Cas no 89231-38-9 (Benzene, tribromo(1-methylethyl)-)

• Product Name: Benzene, tribromo(1-methylethyl)-
• CAS No: 89231-38-9
• MF: C₉H₉Br₃
• MW: 356.879760503769
• CID: 607542
• PubChem ID: 22164507
• Update Time: 2025-04-19

Benzene, tribromo(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, tribromo(1-methylethyl)-
• 1,2,3-tribromo-4-propan-2-ylbenzene
• DTXSID70623083
• 89231-38-9
• 1,2,3-Tribromo-4-(propan-2-yl)benzene
• tribromocumene
• SCHEMBL10456470

• Inchi： 1S/C9H9Br3/c1-5(2)6-3-4-7(10)9(12)8(6)11/h3-5H,1-2H3
• InChI Key： GPIQZEBBADSVCJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(C)C)Br)Br

Computed Properties

• Exact Mass: 355.82339g/mol
• Monoisotopic Mass: 353.82544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų